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Compound of Interest

6,7-dihydrocyclopenta[d]
Compound Name:

[1,3]dioxin-5(4H)-one

Cat. No.: B020788

Technical Overview of 6,7-
dihydrocyclopenta[d]dioxin-5(4H)-one

For Immediate Release

This technical data sheet provides essential information regarding the chemical properties of
6,7-dihydrocyclopenta[d]dioxin-5(4H)-one, a compound of interest for researchers and
professionals in the fields of chemistry and drug development.

Molecular and Physical Properties

The fundamental characteristics of 6,7-dihydrocyclopenta[d]dioxin-5(4H)-one have been
determined and are summarized below. These data points are critical for experimental design,
chemical synthesis, and computational modeling.

The molecular formula for this compound is C7HsOs.[1][2][3] This formula indicates that each
molecule is composed of seven carbon atoms, eight hydrogen atoms, and three oxygen atoms.
Based on this composition, the molecular weight of 6,7-dihydrocyclopenta[d]dioxin-5(4H)-one is
calculated to be 140.14 g/mol .[1][2]
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Property Value Reference
Molecular Formula C7HsOs3 [1112][3]
Molecular Weight 140.14 g/mol [1][2]

CAS Number 102306-78-5 [1][2]

This information is foundational for any further research or development involving this
molecule. No experimental protocols or signaling pathways are described as the core of this
document is the presentation of the molecular weight and formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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